3-Chloro-6-ethenyl-4-methylpyridazine

• CAS No.: 1198016-63-5
• Molecular Formula: C7H7ClN2
• Molecular Weight: 154.60 g/mol
• IUPAC Name: 3-chloro-6-ethenyl-4-methylpyridazine
• InChI: InChI=1S/C7H7ClN2/c1-3-6-4-5(2)7(8)10-9-6/h3-4H,1H2,2H3
• InChI Key: UBCFUSYWNIMVEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN=C1Cl)C=C

Description

3-Chloro-6-methylpyridazine is a chemical compound with the molecular formula C5H5ClN2. It has an average mass of 128.560 Da and a monoisotopic mass of 128.014130 Da. It is used as a laboratory chemical and in the synthesis of substances.

Synthesis Analysis

3-Chloro-6-methylpyridazine can undergo nickel catalyzed cross coupling reaction with aromatic and heteroaromatic halides, to give the corresponding substituted aryl- and heteroaryl pyridazines. It can also be used in the synthesis of a p38MAP kinase inhibitor with therapeutic potential in the treatment of autoimmune and inflammatory diseases.

Molecular Structure Analysis

The molecular structure of 3-Chloro-6-methylpyridazine consists of a pyridazine ring, which is a six-membered ring with two nitrogen atoms at adjacent positions.

Chemical Reactions Analysis

3-Chloro-6-methylpyridazine is a useful intermediate for the synthesis of pesticides and anti-viral drugs.

Physical and Chemical Properties Analysis

The molecular weight of 3-Chloro-6-methylpyridazine is 128.56 g/mol. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the available sources.

Mechanism of Action

While the specific mechanism of action for 3-Chloro-6-methylpyridazine is not mentioned in the sources, pyridazine derivatives have been shown to be ‘privileged structures’ in medicinal chemistry and many drug discovery programmes utilize a pyridazine as a core scaffold.

Safety and Hazards

According to the safety data sheet, 3-Chloro-6-methylpyridazine is harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, and causes serious eye damage. Precautions should be taken to avoid breathing dust, and contaminated work clothing must not be allowed out of the workplace.

Future Directions

While specific future directions for 3-Chloro-6-methylpyridazine were not found in the available sources, pyridazine derivatives are being explored in various areas of medicinal chemistry and drug discovery.